2-Chloro-5-[3-(cyclopropylaminocarbonyl)phenyl]benzoic acid, 95%

• IUPAC Name: 2-chloro-5-[3-(cyclopropylcarbamoyl)phenyl]benzoic acid
• InChI: InChI=1S/C17H14ClNO3/c18-15-7-4-11(9-14(15)17(21)22)10-2-1-3-12(8-10)16(20)19-13-5-6-13/h1-4,7-9,13H,5-6H2,(H,19,20)(H,21,22)
• InChI Key: AJENMZQPPAFVAY-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC(=O)C2=CC=CC(=C2)C3=CC(=C(C=C3)Cl)C(=O)O
• Molecular Formula: C17H14ClNO3
• DSSTOX Substance ID: DTXSID90691749
• Molecular Weight: 315.7 g/mol
• CAS RN: 1261914-72-0

Description

2-Chloro-5-[3-(cyclopropylaminocarbonyl)phenyl]benzoic acid, 95% (abbreviated as 2C5CACB) is a carboxylic acid with a molecular weight of 248.61 g/mol. It is a white crystalline powder that is soluble in water and ethanol. 2C5CACB is used in organic synthesis and has a wide range of applications in scientific research.

Mechanism of Action

2-Chloro-5-[3-(cyclopropylaminocarbonyl)phenyl]benzoic acid, 95% is a carboxylic acid, and its mechanism of action is based on the ability of the carboxyl group to interact with proteins and other molecules. The carboxyl group can form hydrogen bonds with amino acid side chains, and this interaction is thought to be important for the biological activity of the compound.
Biochemical and Physiological Effects
2-Chloro-5-[3-(cyclopropylaminocarbonyl)phenyl]benzoic acid, 95% has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that 2-Chloro-5-[3-(cyclopropylaminocarbonyl)phenyl]benzoic acid, 95% has antifungal activity against a range of fungi, including Candida albicans and Aspergillus fumigatus. It has also been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2). In vivo studies have shown that 2-Chloro-5-[3-(cyclopropylaminocarbonyl)phenyl]benzoic acid, 95% can reduce inflammation and pain in animal models.

Advantages and Limitations for Lab Experiments

2-Chloro-5-[3-(cyclopropylaminocarbonyl)phenyl]benzoic acid, 95% is a useful compound for laboratory experiments due to its stability and solubility in water and ethanol. It is also relatively easy to synthesize, and is available commercially. However, there are some limitations to using 2-Chloro-5-[3-(cyclopropylaminocarbonyl)phenyl]benzoic acid, 95% in laboratory experiments. It is not very soluble in organic solvents, and its solubility in water is limited. In addition, the compound is relatively expensive, and its availability is limited.

Future Directions

There are a number of potential future directions for the use of 2-Chloro-5-[3-(cyclopropylaminocarbonyl)phenyl]benzoic acid, 95% in scientific research. It could be used to develop novel antifungal agents, or to study the mechanism of action of carboxylic acids. It could also be used to study the effects of carboxylic acids on the structure and function of proteins. In addition, 2-Chloro-5-[3-(cyclopropylaminocarbonyl)phenyl]benzoic acid, 95% could be used to develop new inhibitors of the enzyme cyclooxygenase-2 (COX-2). Finally, 2-Chloro-5-[3-(cyclopropylaminocarbonyl)phenyl]benzoic acid, 95% could be used in the synthesis of new compounds with potential applications in drug discovery.

Synthesis Methods

2-Chloro-5-[3-(cyclopropylaminocarbonyl)phenyl]benzoic acid, 95% is synthesized by a reaction between 5-chloro-2-hydroxybenzoic acid and N-cyclopropyl-N-methylformamide. The reaction is catalyzed by piperidine and the product is isolated by recrystallization.

Scientific Research Applications

2-Chloro-5-[3-(cyclopropylaminocarbonyl)phenyl]benzoic acid, 95% has been used in a variety of scientific research applications. It has been used to study the effects of carboxylic acids on the structure and function of proteins. It has also been used in the synthesis of new compounds with potential applications in drug discovery. 2-Chloro-5-[3-(cyclopropylaminocarbonyl)phenyl]benzoic acid, 95% has been used in the synthesis of novel antifungal agents, as well as in the synthesis of inhibitors of the enzyme cyclooxygenase-2 (COX-2).